Cas no 1781565-53-4 (2-Bromo-3-fluoro-6-hydroxyphenylacetic acid)

2-Bromo-3-fluoro-6-hydroxyphenylacetic acid is a halogenated phenylacetic acid derivative with a hydroxyl group at the 6-position, offering unique reactivity for synthetic applications. The presence of bromo and fluoro substituents enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling selective functionalization. The hydroxyl group provides a handle for further derivatization, such as etherification or esterification. This compound’s structural features make it valuable for constructing complex molecules, particularly in medicinal chemistry where halogenated aromatics are often employed to modulate bioactivity. Its well-defined reactivity profile ensures consistent performance in cross-coupling reactions and other transformations. Suitable for research-scale applications requiring precise control over molecular architecture.

2-Bromo-3-fluoro-6-hydroxyphenylacetic acid structure

1781565-53-4 structure

Product Name:2-Bromo-3-fluoro-6-hydroxyphenylacetic acid

CAS No:1781565-53-4

MF:C₈H₆BrFO₃

MW:249.033845424652

CID:4973347

Update Time:2025-10-14

2-Bromo-3-fluoro-6-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-fluoro-6-hydroxyphenylacetic acid
- Inchi： 1S/C8H6BrFO3/c9-8-4(3-7(12)13)6(11)2-1-5(8)10/h1-2,11H,3H2,(H,12,13)
- InChI Key： XHWYQLXTXGJOKC-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1CC(=O)O)O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 200
XLogP3: 1.8
Topological Polar Surface Area: 57.5

2-Bromo-3-fluoro-6-hydroxyphenylacetic acid Pricemore >>

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Alichem	A013021841-250mg	2-Bromo-3-fluoro-6-hydroxyphenylacetic acid	1781565-53-4	97%	250mg	480.00 USD	2021-06-24
Alichem	A013021841-500mg	2-Bromo-3-fluoro-6-hydroxyphenylacetic acid	1781565-53-4	97%	500mg	847.60 USD	2021-06-24
Alichem	A013021841-1g	2-Bromo-3-fluoro-6-hydroxyphenylacetic acid	1781565-53-4	97%	1g	1,564.50 USD	2021-06-24